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Compound Name:
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Cat. No.: B2609154

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Descyclopropanecarbaldehyde Olaparib, systematically named 4-(4-Fluoro-3-(piperazine-
1-carbonyl)benzyl)phthalazin-1(2H)-one, is a crucial intermediate in the synthesis of the potent
poly (ADP-ribose) polymerase (PARP) inhibitor, Olaparib. Olaparib is a targeted therapy
approved for the treatment of various cancers, particularly those with BRCA1/2 mutations. As
an impurity and synthetic precursor, understanding the physical and chemical properties of N-
Descyclopropanecarbaldehyde Olaparib is paramount for quality control, process
optimization, and regulatory compliance in the manufacturing of Olaparib. This technical guide
provides a summary of its known physical and chemical characteristics, synthetic pathways,
and analytical considerations.

Chemical and Physical Properties

N-Descyclopropanecarbaldehyde Olaparib is a white to off-white solid.[1] While specific
experimental data for its melting and boiling points are not readily available in the public
domain, its fundamental properties have been characterized.[2] A summary of these properties
is presented in the table below.
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Property Value Reference(s)

4-(4-Fluoro-3-(piperazine-1-

Chemical Name carbonyl)benzyl)phthalazin- [3114]
1(2H)-one
N-

Synonyms Descyclopropanecarbaldehyde  [1]

Olaparib, Olaparib Impurity D

CAS Number 763111-47-3 [5][6]
Molecular Formula C20H19FN4O2 [51[6]
Molecular Weight 366.40 g/mol [5][6]
Appearance White to off-white solid [1]

- DMSO: = 100 mg/mL (272.93
Solubility [5]
mM) Water: < 0.1 mg/mL

Powder: -20°C for 3 years, 4°C

for 2 years. In solvent: -80°C
Storage [7]

for 6 months, -20°C for 1

month.

Synthesis

The synthesis of N-Descyclopropanecarbaldehyde Olaparib is a key step in the overall
manufacturing process of Olaparib. One common synthetic route involves the deprotection of a
Boc-protected precursor.

A general synthetic scheme is outlined below:
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HCI, Ethanol

tert-butyl 4-(2-fluoro-5-((4-oxo-3,4-dihydrophthalazin-1-yl)methyl)benzoyl)piperazine-1-carboxylate N-Descyclopropanecarbaldehyde Olaparib

Prepare standard solution of N-Descyclopropanecarbaldehyde Olaparib in diluent
Dissolve sample containing the analyte in diluent
Filter solutions through 0.45 um filter

Inject sample onto RP-C18 column
Isocratic or gradient elution with a mobile phase (e.g., Acetonitrile/Buffer)
UV detection at an appropriate wavelength

Integrate peak areas
Quantify against the standard curve
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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